Cas no 138232-44-7 (Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate)

Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the functionalization of pyrrolidine scaffolds. The compound features a reactive mesylate (methylsulfonyloxy) group at the 3-position, enabling efficient nucleophilic substitution reactions, while the benzyloxycarbonyl (Cbz) protecting group ensures selective deprotection under mild conditions. This reagent is widely used in pharmaceutical and agrochemical research for the construction of complex heterocycles and chiral building blocks. Its stability under standard storage conditions and compatibility with a range of reaction conditions make it a practical choice for synthetic applications. The compound’s well-defined reactivity profile facilitates precise modifications in target molecules.

Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate structure

138232-44-7 structure

Product Name:Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate

CAS No:138232-44-7

MF:C₁₃H₁₇NO₅S

MW:299.342782735825

MDL:MFCD16620796

CID:1032686

PubChem ID:14555472

Update Time:2025-06-07

Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
- benzyl 3-methylsulfonyloxypyrrolidine-1-carboxylate
- SB49398
- SCHEMBL2492947
- MFCD16620796
- SY258896
- Benzyl 3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
- SB46353
- (R)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylic acid,phenylmethyl ester
- 1-((Benzyloxy)carbonyl)pyrrolidin-3-yl methanesulfonate
- AB6290
- (R)-1-Boc-pyrrolidin-3-yl methanesulfonate
- A920730
- (R)-Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
- DTXSID70561638
- WS-03240
- 1-Cbz-3-pyrrolidinyl Methanesulfonate
- Benzyl 3-[(methanesulfonyl)oxy]pyrrolidine-1-carboxylate
- Benzyl3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, phenylmethyl ester
- 138232-44-7
- BENZYL 3-(METHANESULFONYLOXY)PYRROLIDINE-1-CARBOXYLATE
- DB-141537
- MDL： MFCD16620796
- Inchi： 1S/C13H17NO5S/c1-20(16,17)19-12-7-8-14(9-12)13(15)18-10-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
- InChI Key： LNRBIPMUYLVQFG-UHFFFAOYSA-N
- SMILES： S(C)(=O)(=O)OC1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 299.08274382g/mol
Monoisotopic Mass: 299.08274382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 425
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 81.3Å²

Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate Security Information

Storage Condition：Sealed in dry,2-8°C

Benzyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate Pricemore >>

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